2-Amino-4-methyl-thiazole-5-sulfonic acid bis-(2-hydroxy-ethyl)-amide

• Molecular Formula: C8H15N3O4S2
• Molecular Weight: 281.4 g/mol
• IUPAC Name: 2-amino-N,N-bis(2-hydroxyethyl)-4-methyl-1,3-thiazole-5-sulfonamide
• InChI: InChI=1S/C8H15N3O4S2/c1-6-7(16-8(9)10-6)17(14,15)11(2-4-12)3-5-13/h12-13H,2-5H2,1H3,(H2,9,10)
• InChI Key: AWTYUXFXEJLDFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)S(=O)(=O)N(CCO)CCO

Description

2-Amino-4-methyl-thiazole-5-sulfonic acid bis-(2-hydroxy-ethyl)-amide is a useful research compound. Its molecular formula is C8H15N3O4S2 and its molecular weight is 281.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred suspension of 2-acetamido-4-methyl-thiazole-5-sulfonic acid bis-(2-hydroxy-ethyl)-amide (0.7 g, 2.16 mmol) in 6N hydrochloric acid (8 ml) was heated for 2 h at 80° C., evaporated., and saturated NaHCO3 solution (50 ml) was added. The mixture was extracted with ethyl acetate (3×50 ml), the combined organic layers washed with brine (30 ml) and dried (MgSO4). The crude product was further purified by crystallization (hexane) to yield the title compound (0.45 g, 74%) as a white solid. MS (ISP) 281.9 [(M+H)+]; mp 141° C.